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Compound of Interest

Compound Name: SOLVENT YELLOW 83

CAS No.: 12239-75-7

Cat. No.: B1172513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 83, a diarylide yellow dye, is recognized for its vibrant color and stability,

leading to its widespread use in industrial applications such as inks, plastics, and coatings.

Beyond its role as a colorant, its chemical and physical properties, including its solubility in

organic solvents and potential fluorescence, suggest its utility in various analytical chemistry

applications. This document provides detailed application notes and experimental protocols for

the use of Solvent Yellow 83 in analytical settings, with a focus on chromatographic and

spectroscopic techniques.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Solvent Yellow 83 is

fundamental for the development of robust analytical methods.
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Property Value Reference

Molecular Formula C₃₆H₃₂Cl₄N₆O₈ [1]

Molecular Weight 818.49 g/mol [1]

Physical Appearance Yellow Powder

Solubility

    Butyl Cellosolve 350 g/L

    Acetone 250 g/L

    Methyl Ethyl Ketone 450 g/L

    Diacetone Alcohol 500 g/L

Light Fastness 7-8 [2][3]

Heat Resistance Stable up to 200 °C [1]

Application 1: High-Performance Liquid
Chromatography (HPLC) for Quantification
High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation,

identification, and quantification of components in a mixture. A reverse-phase HPLC method

can be effectively employed for the analysis of Solvent Yellow 83.

Experimental Protocol:
Objective: To quantify the concentration of Solvent Yellow 83 in a sample using a reverse-

phase HPLC method with UV-Vis detection.

Instrumentation and Materials:

High-Performance Liquid Chromatograph (HPLC) system with a UV-Vis detector

Newcrom R1 HPLC column or a standard C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Acetonitrile (HPLC grade)
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Water (HPLC grade)

Phosphoric acid (analytical grade)

Methanol (HPLC grade)

Solvent Yellow 83 analytical standard

Volumetric flasks, pipettes, and syringes

Syringe filters (0.45 µm)

Procedure:

Mobile Phase Preparation:

Prepare a mobile phase consisting of a mixture of acetonitrile, water, and a small amount

of phosphoric acid to adjust the pH. A starting point could be a gradient elution. For a

similar compound, Solvent Yellow 33, a gradient from 10% water:90% methanol to 100%

methanol has been used.[4] For Pigment Yellow 83, a mobile phase of acetonitrile, water,

and phosphoric acid is suggested.

Degas the mobile phase before use.

Standard Solution Preparation:

Accurately weigh a known amount of Solvent Yellow 83 analytical standard and dissolve

it in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of known

concentration.

Perform serial dilutions of the stock solution to prepare a series of calibration standards

with at least five different concentrations.

Sample Preparation:

Dissolve the sample containing Solvent Yellow 83 in the mobile phase or a compatible

solvent.
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Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

Chromatographic Conditions:

Column: Newcrom R1 or C18 column

Mobile Phase: Acetonitrile/Water/Phosphoric Acid (gradient or isocratic, to be optimized)

Flow Rate: 1.0 mL/min[4]

Injection Volume: 20 µL

Detector Wavelength: To be determined by measuring the UV-Vis spectrum of Solvent
Yellow 83. For a similar dye, Solvent Yellow 33, a detection wavelength of 429 nm was

used.

Column Temperature: Ambient or controlled at a specific temperature (e.g., 25 °C).

Analysis:

Inject the calibration standards into the HPLC system and record the peak areas.

Construct a calibration curve by plotting the peak area versus the concentration of the

standards.

Inject the prepared sample solution and determine the peak area for Solvent Yellow 83.

Calculate the concentration of Solvent Yellow 83 in the sample using the calibration

curve.

Workflow for HPLC Analysis of Solvent Yellow 83
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Caption: Workflow for the quantitative analysis of Solvent Yellow 83 using HPLC.

Application 2: UV-Vis Spectrophotometry for
Concentration Determination
UV-Vis spectrophotometry is a simple and rapid method for determining the concentration of a

substance in a solution, provided it absorbs light in the ultraviolet or visible region of the

electromagnetic spectrum. The solvatochromic nature of azo dyes suggests that the absorption

maximum (λmax) of Solvent Yellow 83 will be dependent on the solvent used.[5][6]

Experimental Protocol:
Objective: To determine the concentration of Solvent Yellow 83 in a sample using UV-Vis

spectrophotometry.

Instrumentation and Materials:

UV-Vis spectrophotometer

Quartz or glass cuvettes (1 cm path length)
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Solvent Yellow 83 analytical standard

Spectroscopic grade solvents (e.g., methanol, ethanol, acetonitrile)

Volumetric flasks, pipettes

Procedure:

Determination of λmax:

Prepare a dilute solution of Solvent Yellow 83 in the chosen solvent.

Scan the absorbance of the solution over a wavelength range (e.g., 350-600 nm) to

determine the wavelength of maximum absorbance (λmax).

Standard Solution Preparation:

Prepare a stock solution of Solvent Yellow 83 of a known concentration in the chosen

solvent.

Prepare a series of at least five calibration standards by serial dilution of the stock

solution.

Sample Preparation:

Dissolve the sample containing Solvent Yellow 83 in the same solvent used for the

standards.

Ensure the absorbance of the final solution falls within the linear range of the instrument

(typically 0.1 - 1.0). Dilute if necessary.

Measurement:

Set the spectrophotometer to the predetermined λmax.

Use the pure solvent as a blank to zero the instrument.

Measure the absorbance of each calibration standard and the sample solution.
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Analysis:

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Determine the concentration of Solvent Yellow 83 in the sample by interpolating its

absorbance on the calibration curve.

Logical Flow for Spectrophotometric Analysis

Select Appropriate Solvent

Determine λmax of Solvent Yellow 83

Prepare Calibration Standards Prepare Sample Solution

Measure Absorbance at λmax

Construct Calibration Curve

Standard Readings

Calculate Sample Concentration
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Caption: Logical steps for quantifying Solvent Yellow 83 using UV-Vis spectrophotometry.
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Application 3: Fluorescence Spectroscopy
(Potential Application)
The related compound, Pigment Yellow 83, is known to exhibit fluorescence. While specific

excitation and emission data for Solvent Yellow 83 are not readily available in the literature,

fluorescence spectroscopy presents a potential high-sensitivity method for its detection and

quantification.

Proposed Experimental Protocol:
Objective: To explore the fluorescent properties of Solvent Yellow 83 and develop a

quantitative fluorescence-based assay.

Instrumentation and Materials:

Spectrofluorometer

Quartz cuvettes

Solvent Yellow 83

Spectroscopic grade solvents

Procedure:

Determination of Excitation and Emission Maxima:

Prepare a dilute solution of Solvent Yellow 83 in a suitable solvent.

Obtain the excitation spectrum by setting the emission monochromator to an estimated

emission wavelength and scanning the excitation monochromator.

Obtain the emission spectrum by setting the excitation monochromator to the determined

excitation maximum and scanning the emission monochromator.

The wavelengths of maximum intensity in these scans will be the optimal excitation and

emission wavelengths.
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Quantitative Analysis:

Once the optimal excitation and emission wavelengths are known, a quantitative method

similar to the UV-Vis spectrophotometry protocol can be developed.

Prepare a series of calibration standards and measure their fluorescence intensity at the

optimal wavelengths.

Prepare the sample and measure its fluorescence intensity.

Construct a calibration curve and determine the concentration of the unknown.

Experimental Workflow for Fluorescence Analysis

Spectral Characterization

Quantitative Analysis

Prepare Dilute Solution Determine Excitation Maximum (λex) Determine Emission Maximum (λem)
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Caption: Workflow for developing a fluorescence-based assay for Solvent Yellow 83.

Conclusion
Solvent Yellow 83, while primarily an industrial colorant, possesses properties that make it a

viable target for analytical method development in research and quality control settings. The
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protocols outlined in these application notes for HPLC and UV-Vis spectrophotometry provide a

solid foundation for the quantification of this compound. Furthermore, the exploration of its

fluorescent properties could lead to the development of highly sensitive analytical methods.

Researchers are encouraged to adapt and optimize these protocols for their specific sample

matrices and analytical requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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